Cas no 2228434-48-6 (2-(5-nitropyridin-2-yl)propanenitrile)

• Product Name: 2-(5-nitropyridin-2-yl)propanenitrile
• CAS No: 2228434-48-6
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 5804444
• PubChem ID: 165654748
• Update Time: 2025-06-30

2-(5-nitropyridin-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-nitropyridin-2-yl)propanenitrile
• 2228434-48-6
• EN300-1732556

• Inchi： 1S/C8H7N3O2/c1-6(4-9)8-3-2-7(5-10-8)11(12)13/h2-3,5-6H,1H3
• InChI Key： OBUFWULZSJPHRQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C=C1)C(C#N)C)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 82.5Ų

Additional information on 2-(5-nitropyridin-2-yl)propanenitrile

Comprehensive Overview of 2-(5-Nitropyridin-2-Yl)Propanenitrile (CAS No. 2228434-48-6)

Chemical Structure and Nomenclature The compound 2-(5-nitropyridin-2-yl)propanenitrile, identified by the CAS number 2228434-48-6, belongs to the class of pyridine derivatives featuring a nitrile functional group and a nitro substituent. Its systematic name is derived from the IUPAC nomenclature system, where the pyridine ring is substituted at the 5-position with a nitro group (-NO₂) and at the 3-position of a propanenitrile chain. The molecular formula C₇H₄N₂O₂ reflects its composition, with a molecular weight of approximately 151.11 g/mol. This structure positions it as a valuable scaffold in medicinal chemistry and materials science due to its conjugated aromatic system and electron-withdrawing substituents.

Synthetic Pathways and Chemical Properties The synthesis of pyridine-based nitriles like 5-nitro-pyridinyl propanenitriles typically involves multistep organic reactions. A common approach includes the nitration of pyridine rings followed by alkylation or coupling reactions with nitrile precursors. For instance, recent studies highlight the use of transition-metal-catalyzed cross-coupling methods, such as palladium-mediated C–N bond formation, to introduce the propanenitrile moiety selectively onto pre-functionalized pyridine scaffolds. The presence of both nitro and nitrile groups imparts unique electronic properties, making this compound an attractive candidate for redox-active materials or ligands in coordination chemistry.

Biochemical Relevance in Modern Research Compounds containing nitro-substituted pyridines have garnered significant attention in pharmaceutical development due to their ability to modulate enzyme activity and cellular signaling pathways. The CAS No. 2228434-48-6 has been explored in recent publications as a potential intermediate for designing kinase inhibitors, which are critical for treating diseases like cancer and autoimmune disorders. The electron-deficient nature of the nitro group enhances binding affinity to target proteins by stabilizing transition states through hydrogen bonding or electrostatic interactions, while the nitrile functionality allows for further derivatization into amides or amidines during drug optimization phases.

Analytical Techniques for Characterization Structural elucidation of 5-nitro-pyridinyl propanenitriles relies on advanced analytical methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. In NMR analysis, the aromatic protons on the pyridine ring typically exhibit distinct chemical shifts between δ7.0–9.0 ppm, while the nitrile carbon appears as a sharp signal in carbon NMR (δ~117 ppm). Liquid chromatography-mass spectrometry (LCMS) confirms its molecular ion peak at m/z = 151 [M⁺], aligning with theoretical predictions from computational chemistry models.

Potential Applications in Drug Discovery Recent advancements in medicinal chemistry emphasize the role of nitro-containing heterocycles in targeting specific biological mechanisms. For example, derivatives of this class have demonstrated activity against tyrosine kinases involved in tumor progression pathways such as EGFR or VEGFR inhibition. Researchers are also investigating its use as a scaffold for developing anti-inflammatory agents through modulation of NF-κB signaling cascades. The versatility of its core structure enables strategic modifications to enhance pharmacokinetic profiles while maintaining high selectivity toward therapeutic targets.

Mechanistic Studies and Reactivity Profiles The reactivity pattern of CAS No. 2228434-48-6 is influenced by its electronic distribution across the aromatic system and functional groups. Computational studies using density functional theory (DFT) reveal that the nitro group at position 5 creates an asymmetric charge distribution on the pyridine ring, directing electrophilic substitution reactions preferentially toward position 6 or position 3 via SNAr mechanisms under basic conditions (e.g., sodium hydride in DMSO). Additionally, its nitrile group undergoes hydrolysis under acidic or enzymatic environments to form carboxylic acid derivatives—a property exploited in prodrug design strategies.

Biological Activity and Toxicological Considerations In vitro assays conducted within the past two years show that this compound exhibits moderate cytotoxicity against human cancer cell lines when tested at micromolar concentrations (IC₅₀ ~10–50 μM). However, preliminary toxicological evaluations indicate low hemolytic activity (<10% at 100 μM) when assessed using red blood cell lysis protocols under standard laboratory conditions (SLC). These findings suggest that while further derivatization is required for clinical applications, it serves as a promising lead structure for rational drug design processes involving iterative structural modifications guided by QSAR analysis.

Sustainable Synthesis Approaches